2-(2-{[(4-chlorophenyl)sulfanyl]methyl}-1H-1,3-benzimidazol-1-yl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)sulfanylmethyl]benzimidazol-1-yl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H22ClN3OS/c1-16-6-5-7-17(2)24(16)27-23(29)14-28-21-9-4-3-8-20(21)26-22(28)15-30-19-12-10-18(25)11-13-19/h3-13H,14-15H2,1-2H3,(H,27,29)
• InChI Key: SYHVHXUHNAXRMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C3=CC=CC=C3N=C2CSC4=CC=C(C=C4)Cl
• Molecular Formula: C24H22ClN3OS
• Molecular Weight: 436.0 g/mol

Description

The compound “2-(2-{[(4-chlorophenyl)sulfanyl]methyl}-1H-1,3-benzimidazol-1-yl)-N-(2,6-dimethylphenyl)acetamide” is a chemical compound with the molecular formula C22H18ClN3OS. It is a benzimidazole derivative.

Molecular Structure Analysis

The molecular structure of this compound includes a benzimidazole ring attached to a chlorophenyl group through a sulfanyl methyl group. It also has an acetamide group attached to the benzimidazole ring, which is further substituted with a 2,6-dimethylphenyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 407.916 and a density of 1.3±0.1 g/cm3. The boiling point is 661.9±50.0 °C at 760 mmHg.

Scientific Research Applications

Anticancer Properties

• Researchers have investigated the potential of this compound as an anticancer agent. Its benzimidazole core and sulfanyl group contribute to its cytotoxic effects against cancer cells. .

Antimicrobial Activity

• The compound’s benzimidazole scaffold and chlorophenyl substituent make it an interesting candidate for antimicrobial research. Investigations focus on its efficacy against bacteria, fungi, and parasites. .

Anti-Inflammatory Effects

• Some studies suggest that this compound exhibits anti-inflammatory properties. .

Neuroprotective Potential

• The acetamide group in the compound hints at possible neuroprotective effects. Investigations delve into its ability to mitigate oxidative stress, modulate neurotransmitter systems, and protect neurons. .

Antioxidant Properties

• The combination of benzimidazole and sulfanyl groups contributes to its antioxidant activity. Researchers study its ability to scavenge free radicals, protect cellular components, and prevent oxidative damage. .

Drug Design and Optimization

• Computational chemistry and molecular modeling explore the compound’s structure-activity relationships. Researchers aim to optimize its pharmacokinetic properties, enhance bioavailability, and design derivatives with improved efficacy. .

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives often interact with various proteins and enzymes in the cell, disrupting their normal function .

Mode of Action

The compound’s mode of action is likely related to its interaction with these targets. The presence of the benzimidazole moiety allows the compound to bind to its targets, while the chlorophenyl sulfanyl group may enhance its binding affinity

Biochemical Pathways

Benzimidazole derivatives are often involved in disrupting protein synthesis and metabolic processes in cells . The downstream effects of these disruptions can vary widely depending on the specific targets and cell types involved.

Pharmacokinetics

Its metabolism and excretion would depend on its specific chemical structure and the presence of functional groups .

Result of Action

Given its potential targets, it may disrupt normal cellular processes, leading to cell death or altered cell function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions might affect the compound’s structure and therefore its ability to bind to its targets. The presence of other molecules might compete with the compound for its targets, potentially reducing its efficacy .